N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methoxybenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3-methoxybenzamide
• InChI: InChI=1S/C23H28N2O4/c1-15(2)13-25-19-12-17(9-10-20(19)29-14-23(3,4)22(25)27)24-21(26)16-7-6-8-18(11-16)28-5/h6-12,15H,13-14H2,1-5H3,(H,24,26)
• InChI Key: DREPKFRBUQNQFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)OC)OCC(C1=O)(C)C
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C23H28N2O4 and its molecular weight is 396.487. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study details the synthesis and antimicrobial screening of a series of compounds, including N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides. These compounds were evaluated for their antibacterial activity against Gram-positive and Gram-negative bacteria, as well as their antifungal properties against strains like Candida albicans, suggesting potential applications in addressing microbial diseases (Desai et al., 2013).

Antineoplastic Agents

The synthesis of conformationally rigid analogs, specifically phenyl-6,8-dihydropyrazolo[3,4-b][1,4]diazepin-7(1H)-one derivatives, and their antiproliferative activities against melanoma and hematopoietic cell lines are documented. These compounds demonstrated competitive activities to sorafenib, indicating their potential as antineoplastic agents (Kim et al., 2011).

Antifungal and Antimycobacterial Applications

Research on novel (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogs showcased their fungicidal activities against phytopathogenic fungi, indicating their potential as fungicidal candidates for crop protection. The fungicidal activities of specific compounds were found to be comparable to commercial fungicides (Yang et al., 2017).

Furthermore, the isolation of new antimycobacterial dibenzo[b,f]oxepins from Bauhinia saccocalyx, named bauhinoxepins A and B, revealed their antimycobacterial activities, suggesting their utility in treating mycobacterial infections (Kittakoop et al., 2004).

Polymeric and Solid Lipid Nanoparticles

A study focused on the use of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of carbendazim and tebuconazole in agricultural applications. This approach offers advantages such as modified release profiles, reduced environmental and human toxicity, and improved efficiency of fungal disease prevention (Campos et al., 2015).